U-74389G Maleate

• CAS No.: 153190-29-5
• Product Name: U-74389G Maleate
• Molecular Formula: C37H50N6O2 • C4H4O4
• Molecular Weight: 726.9 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;(8S,10S,13S,14S,17S)-17-[2-[4-(2,6-dipyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]acetyl]-10,13-dimethyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C37H50N6O2.C4H4O4/c1-36-13-11-27(44)23-26(36)7-8-28-29-9-10-31(37(29,2)14-12-30(28)36)32(45)25-40-19-21-42(22-20-40)34-24-33(41-15-3-4-16-41)38-35(39-34)43-17-5-6-18-43;5-3(6)1-2-4(7)8/h11-13,23-24,28-29,31H,3-10,14-22,25H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t28-,29-,31+,36-,37-;/m0./s1
• Standard InChIKey: ABCSSKWSUJMJCP-WQDFMEOSSA-N
• Isomeric SMILES: C[C@]12CC=C3[C@H]([C@@H]1CC[C@@H]2C(=O)CN4CCN(CC4)C5=NC(=NC(=C5)N6CCCC6)N7CCCC7)CCC8=CC(=O)C=C[C@@]83C.C(=C\C(=O)O)\C(=O)O
• SMILES: CC12CC=C3C(C1CCC2C(=O)CN4CCN(CC4)C5=NC(=NC(=C5)N6CCCC6)N7CCCC7)CCC8=CC(=O)C=CC83C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC12CC=C3C(C1CCC2C(=O)CN4CCN(CC4)C5=NC(=NC(=C5)N6CCCC6)N7CCCC7)CCC8=CC(=O)C=CC83C.C(=CC(=O)O)C(=O)O
• Description: U-74389G is an antioxidant which prevents iron-dependent lipid peroxidation. It protects against ischemia-reperfusion injury in animal heart, liver, and kidney models.
• Solubility: 48.2 [ug/mL]
• Synonyms: 21-(4-(2,6-di-1-pyrrolidinyl-4- pyrimidinyl)-1-piperazinyl)-pregna-1,4,9(11)-triene-3,20-dione monomethanesulfonate; desmethyl tirilazad; Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl)-, monomethanesulfonate; trilazad mesylate; U 74389; U 74389F; U 74389G; U-74389; U-74389F; U-74389G; U74389F
• Reference: 1.Ishizaki, N.,Zhu, Y.,Zhang, S., et al. Comparison of various lazaroid compounds for protection against ischemic liver injury. Transplantation 63, 202-208 (1997).
• PubChem Compound: 9896684
• Last Modified: Nov 11 2021